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Compound of Interest

Compound Name: 3-Chloro-D-tyrosine
CAS No.: 162599-96-4
Cat. No.: B2365317
Get Quote
. J

Core Directive & Scope

This technical guide mandates the specific protocols for the containment, deactivation, and
disposal of 3-Chloro-D-tyrosine (CAS: 162599-96-4).[1] Unlike generic amino acids, the
halogenated nature of this compound requires strict segregation from standard organic waste
streams to prevent the formation of toxic byproducts and to comply with RCRA "Halogenated
Organic" standards.

Critical Safety Warning:

NEVER mix 3-Chloro-D-tyrosine waste with bleach (sodium hypochlorite) or other strong
oxidizing agents.[1] The reaction between the amine group and free chlorine can generate

chloramines and cyanogen chloride, which are highly toxic and volatile.
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Compound Identification & Hazard Assessment

Before initiating disposal, verify the chemical identity to ensure this protocol applies.

Property Specification

Chemical Name 3-Chloro-D-tyrosine

CAS Number 162599-96-4 (Distinct from L-isomer: 7423-93-0)
Molecular Formula CoH10CINOs

Physical State White to off-white powder

Slightly soluble in water; Soluble in dilute

Solubility acid/base

Irritant (Skin Irrit. 2, Eye Irrit.[1][2][3] 2A, STOT
SE 3)

Hazard Classification

Incompatibilities Strong oxidizing agents, Bleach, Acid chlorides

Waste Classification Strategy

Proper segregation is the pillar of this protocol. 3-Chloro-D-tyrosine is a Halogenated Organic
compound.[1]

The Segregation Logic (Why it matters)

o Halogenated vs. Non-Halogenated: Most disposal facilities incinerate waste.[1] Halogenated
compounds (containing Cl, F, Br, 1) require higher combustion temperatures and scrubbers to
neutralize acid gases (like HCI) formed during burning.[2] Mixing this with non-halogenated
solvents (like acetone or ethanol) contaminates the entire bulk container, forcing the facility
to treat the whole volume as "Halogenated," drastically increasing disposal costs and
environmental impact.

e Solid vs. Liquid: As a solid powder, it is most cost-effective to dispose of it as a Solid
Chemical Waste.[1] If dissolved in a solvent, it must be managed as a Halogenated Solvent
Waste.
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Disposal Workflow & Decision Tree

The following diagram illustrates the mandatory decision logic for disposing of 3-Chloro-D-
tyrosine.

Waste Generation:
3-Chloro-D-tyrosine

What is the physical state?

Powder/Crystals

Reaction Mixture

Solid / Powder Residue (Dissolved in Solutior)

Container: Wide-mouth HDPE Jar Solvent Tvne?
Label: 'Solid Waste - Halogenated Organic' ype:

Contains Halogens

Non-Halogenated Solvent
(e.g., Methanol, Water, DMSO)

Halogenated Solvent
(e.g., DCM, Chloroform)

CRITICAL: Do NOT mix with
Non-Halogenated Stream

Must be re-classified
as Halogenated

Container: Safety Can / Carboy
Label: 'Halogenated Solvent Waste'
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Figure 1: Decision tree for segregating 3-Chloro-D-tyrosine waste based on physical state
and solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Powder (Expired or
Surplus)

Best for: Pure substance, contaminated weighing boats, spill cleanup residues.[2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Do not use
glass for solids to prevent breakage during compaction/transport.[1]

» Labeling: Affix a hazardous waste tag immediately.[1]
o Constituent: "3-Chloro-D-tyrosine"[1][4][5][6]
o Hazard Checkbox: "Toxic" and "Irritant".
o Type: "Solid Debris / Halogenated Organic”.[1]

o Transfer: Transfer the powder carefully to avoid dust generation.[1] If the original container is
small (<509), place the entire bottle into the waste jar.

e Secondary Containment: Store the jar in a secondary bin until pickup.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)

Best for: HPLC waste, reaction byproducts, mother liquors.[2]

o Compatibility Check: Ensure the solution pH is between 3 and 11. If highly acidic or basic,
neutralize carefully before adding to the bulk solvent drum to prevent heat generation.

e Segregation:
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o If dissolved in DCM/Chloroform: Pour into the Halogenated Waste carboy.[1]

o If dissolved in Water/Methanol/DMSO: Because it contains the chloro-tyrosine, the entire
mixture should ideally be treated as Halogenated Waste to ensure the halogenated
byproduct is incinerated properly.

o Note: While trace amounts (<0.1%) might sometimes be accepted in non-halogenated
streams depending on local facility rules, the safest and most compliant "Best Practice" is
to default to the Halogenated stream.

e Rinsing: Triple rinse empty reaction vessels with a small volume of solvent. Add these
rinsates to the Halogenated Waste container, not down the drain.

Spill Response Protocol
Immediate Action:
 Isolate: Evacuate the immediate area if dust is airborne.[1]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. A N95 dust mask is recommended
for powder spills.

¢ Containment:

o Solid Spill: Cover with wet paper towels to prevent dust dispersion.[1] Scoop up the slurry
and place it in the Solid Waste container.[1]

o Liquid Spill: Absorb with vermiculite or spill pads.[1][7] Do not use bleach to clean the
surface.[1] Use a simple soap and water solution for the final wipe-down.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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